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Compound of Interest

Compound Name: SB 242084 dihydrochloride

Cat. No.: B3026406

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing SB 242084
dihydrochloride, a potent and selective 5-HT2C receptor antagonist, in in vivo microdialysis
experiments to investigate its effects on neurotransmitter dynamics.

Introduction to SB 242084 Dihydrochloride

SB 242084 is a highly selective antagonist for the serotonin 2C (5-HT2C) receptor,
demonstrating high affinity (pKi of 9.0) and over 100-fold selectivity against other serotonin
receptors like 5-HT2A and 5-HT2B, as well as various dopamine and adrenergic receptors.[1]
[2] Its ability to cross the blood-brain barrier makes it a valuable tool for in vivo studies.[1] The
antagonism of the 5-HT2C receptor by SB 242084 leads to a disinhibition of dopaminergic
neurons, resulting in increased dopamine release in key brain regions.[1][3] This mechanism of
action has prompted research into its potential as an anxiolytic and its role in modulating the
effects of psychostimulants.[2][4]

Mechanism of Action: 5-HT2C Receptor Antagonism

The 5-HT2C receptor is a G-protein coupled receptor that, when activated by serotonin,
typically exerts an inhibitory influence on the release of other neurotransmitters, notably
dopamine and norepinephrine. By blocking these receptors, SB 242084 removes this tonic
inhibition, leading to an increase in the firing rate of dopaminergic neurons in areas like the
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ventral tegmental area (VTA) and subsequent dopamine release in terminal fields such as the
nucleus accumbens (NAcc) and striatum.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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